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Compound of Interest

11,12-
Compound Name:
De(methylenedioxy)danuphylline

Cat. No.: B569794

A comprehensive search for the mechanism of action, signaling pathways, and experimental
protocols for 11,12-De(methylenedioxy)danuphylline has revealed a significant lack of
available scientific literature. While the compound is identified as an indole alkaloid isolated
from the leaves and stems of Kopsia officinalis, detailed pharmacological data remains elusive
in the public domain.[1]

Currently, information is limited to supplier catalogs, which do not provide the in-depth technical
details required for a comprehensive guide for researchers, scientists, and drug development
professionals. One vendor suggests the compound is explored for its potential as a
bronchodilator and its utility in studying adenosine receptor pathways and phosphodiesterase
inhibition; however, no supporting experimental data, protocols, or quantitative analysis is
provided to substantiate these claims.[2]

Limitations in Available Data:

e Mechanism of Action: No peer-reviewed studies detailing the specific molecular targets or
the precise mechanism by which 11,12-De(methylenedioxy)danuphylline exerts its effects
were identified.

o Quantitative Data: There is a notable absence of quantitative data, such as IC50, Ki, or other
binding affinities, which are crucial for understanding the compound's potency and selectivity.
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» Signaling Pathways: Without knowledge of the molecular targets, the specific signaling
pathways modulated by this compound cannot be determined or visualized.

» Experimental Protocols: Detailed methodologies for key experiments involving 11,12-
De(methylenedioxy)danuphylline are not available in the public literature.

Due to the absence of this critical information, it is not possible to construct the requested in-
depth technical guide with clearly structured tables of quantitative data, detailed experimental
protocols, and diagrams of signaling pathways. Further primary research is required to
elucidate the pharmacological profile of 11,12-De(methylenedioxy)danuphylline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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